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Compound of Interest

Compound Name: 2-Pyridyl ZINC bromide

Cat. No.: B8495420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The synthesis of 2-heteroarylpyridines is a cornerstone in medicinal chemistry and materials

science, as this structural motif is present in numerous pharmaceuticals and functional

materials.[1][2] The Negishi cross-coupling reaction, which facilitates the formation of carbon-

carbon bonds by coupling organozinc compounds with organic halides, stands out as a

powerful method for this purpose.[3][4] Among the various organozinc reagents, 2-pyridylzinc

bromide has emerged as a highly effective and versatile nucleophile for the synthesis of 2-

substituted pyridines.[3][5] Its advantages include good functional group tolerance and milder

reaction conditions compared to other organometallic reagents.[6][7] This document provides

detailed application notes and experimental protocols for the use of 2-pyridylzinc bromide in

Negishi cross-coupling reactions with a variety of heteroaryl electrophiles.
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Workflow for 2-Heteroarylpyridine Synthesis
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Experimental Workflow for Negishi Coupling

Prepare 2-Pyridylzinc Bromide
(Protocol 1)

Set up Coupling Reaction
(Protocol 2)
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Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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